3-Chloro-5-(4-chlorophenyl)-4-(2,6-difluorophenyl)-6-methylpyridazine

• CAS No.: 871513-21-2
• Molecular Formula: C17H10Cl2F2N2
• Molecular Weight: 351.2 g/mol
• IUPAC Name: 3-chloro-5-(4-chlorophenyl)-4-(2,6-difluorophenyl)-6-methylpyridazine
• InChI: InChI=1S/C17H10Cl2F2N2/c1-9-14(10-5-7-11(18)8-6-10)16(17(19)23-22-9)15-12(20)3-2-4-13(15)21/h2-8H,1H3
• InChI Key: DNDLJUVNJLTMIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=N1)Cl)C2=C(C=CC=C2F)F)C3=CC=C(C=C3)Cl

Description

3-Chloro-5-(4-chlorophenyl)-4-(2,6-difluorophenyl)-6-methylpyridazine is a useful research compound. Its molecular formula is C17H10Cl2F2N2 and its molecular weight is 351.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.61 g of 5-(4-chlorophenyl)-4-(2,6-difluorophenyl)-6-methyl-2H-pyridazin-3-one and 40 ml of phosphorus oxychloride were mixed and stirred at 110° C. for 4 hours. The reaction mixture was allowed to cool down to room temperature and concentrated under reduced pressure. To the residue was added ethyl acetate and ice water, and was separated to two layer. The organic layer was washed sequentially with water and saturated brine, and dried over anhydrous sodium sulfate, then, concentrated under reduced pressure, to obtain 8.52 g of 3-chloro-5-(4-chlorophenyl)-4-(2,6-difluorophenyl)-6-methyl pyridazine (hereinafter, referred to as compound (xiv) of the present invention).